![molecular formula C24H18F4N4OS B2559553 N-((4-(4-fluorophenyl)-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide CAS No. 391897-80-6](/img/structure/B2559553.png)
N-((4-(4-fluorophenyl)-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide
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Description
N-((4-(4-fluorophenyl)-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C24H18F4N4OS and its molecular weight is 486.49. The purity is usually 95%.
BenchChem offers high-quality N-((4-(4-fluorophenyl)-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-(4-fluorophenyl)-5-((3-(trifluoromethyl)benzyl)thio)-4H-1,2,4-triazol-3-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Insecticidal Activity
The compound has demonstrated potent insecticidal properties. Specifically, compound 3w derived from this structure exhibits up to 100% insecticidal activity against Plutella xylostella , a destructive pest worldwide . Mechanism studies suggest that this reaction proceeds via a chemo- and regioselective S N 2′/S N V pathway , which inhibits the double defluorinative alkylation of pyrazolones with (trifluoromethyl)alkenes.
Trifluoromethylation Reactions
The trifluoromethyl group is increasingly important in pharmaceuticals, agrochemicals, and materials. Researchers have explored the use of this compound in trifluoromethylation reactions , which involve introducing the trifluoromethyl moiety into various organic molecules. These reactions play a crucial role in drug discovery and synthetic chemistry .
Dihydropyrano [2,3-c]pyrazoles Synthesis
The compound participates in a chemo- and regioselective defluorinative [3 + 3] annulation with (trifluoromethyl)alkenes and pyrazolones, yielding 6-fluoro-1,4-dihydropyrano [2,3-c]pyrazoles in high yields. This reaction distinguishes different nucleophilic sites of pyrazolones and features mild conditions and a broad substrate scope. The resulting dihydropyrano pyrazoles can serve as versatile building blocks for further synthetic transformations .
Quinazolinone Synthesis
A simple and efficient domino protocol allows the selective synthesis of 4-difluoromethyl and 4-fluoromethyl quinazolin(thi)ones from readily available 2-aminoacetophenones and iso(thio)cyanates mediated by Selectfluor. Although the reaction outcomes are restricted by the reaction environment, this highlights the compound’s potential in quinazolinone synthesis .
properties
IUPAC Name |
N-[[4-(4-fluorophenyl)-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazol-3-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18F4N4OS/c25-19-9-11-20(12-10-19)32-21(14-29-22(33)17-6-2-1-3-7-17)30-31-23(32)34-15-16-5-4-8-18(13-16)24(26,27)28/h1-13H,14-15H2,(H,29,33) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UXARYWATPNMMOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=C(C=C3)F)SCC4=CC(=CC=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18F4N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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